Cas no 376592-17-5 (5-(5-Chloro-2-methoxyphenyl)nicotinic acid)

• Product Name: 5-(5-Chloro-2-methoxyphenyl)nicotinic acid
• CAS No: 376592-17-5
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 2114686
• PubChem ID: 52984128
• Update Time: 2024-03-01

5-(5-Chloro-2-methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-methoxyphenyl)nicotinic acid
• 5-(5-chloro-2-methoxyphenyl)pyridine-3-carboxylic acid
• STOIWSHSUNXELR-UHFFFAOYSA-N
• 5-(5-chloro-2-methoxyphenyl)-nicotinic acid
• 5-(5-Chloro-2-methoxyphenyl)nicotinic acid

• Inchi： 1S/C13H10ClNO3/c1-18-12-3-2-10(14)5-11(12)8-4-9(13(16)17)7-15-6-8/h2-7H,1H3,(H,16,17)
• InChI Key： STOIWSHSUNXELR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=NC=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 263.0349209g/mol
• Monoisotopic Mass: 263.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines